Cas no 1340353-76-5 (5-Cyclobutoxypyrazine-2-carboxylic acid)

• Product Name: 5-Cyclobutoxypyrazine-2-carboxylic acid
• CAS No: 1340353-76-5
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5099581
• Update Time: 2025-11-01

5-Cyclobutoxypyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclobutoxypyrazine-2-carboxylic acid

• Inchi： 1S/C9H10N2O3/c12-9(13)7-4-11-8(5-10-7)14-6-2-1-3-6/h4-6H,1-3H2,(H,12,13)
• InChI Key： LYFYHJMRJRLDRW-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(OC2CCC2)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-Cyclobutoxypyrazine-2-carboxylic acid

Recent Advances in the Study of 5-Cyclobutoxypyrazine-2-carboxylic Acid (CAS: 1340353-76-5)

5-Cyclobutoxypyrazine-2-carboxylic acid (CAS: 1340353-76-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic carboxylic acid derivative, characterized by its cyclobutoxy and pyrazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

The synthesis of 5-Cyclobutoxypyrazine-2-carboxylic acid has been optimized to achieve higher yields and purity, which is critical for its application in pharmaceutical research. Advanced techniques such as microwave-assisted synthesis and catalytic cyclization have been employed to streamline the production process. These methodological improvements have facilitated the large-scale preparation of the compound, enabling more extensive biological evaluations.

In terms of biological activity, 5-Cyclobutoxypyrazine-2-carboxylic acid has demonstrated notable efficacy as a modulator of specific enzymatic pathways. Recent in vitro studies have highlighted its inhibitory effects on key enzymes involved in inflammatory and metabolic disorders. For instance, the compound has shown selective inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as a novel anti-inflammatory agent. Additionally, preliminary data indicate its role in modulating adenosine receptors, which could have implications for treating neurological conditions.

Structural-activity relationship (SAR) studies have further elucidated the importance of the cyclobutoxy group in enhancing the compound's bioavailability and target specificity. Modifications to the pyrazine core have also been explored to improve its pharmacokinetic properties. These findings are instrumental in guiding the design of next-generation derivatives with enhanced therapeutic profiles.

The compound's potential extends beyond its immediate biological effects. Recent research has investigated its use as a building block in the synthesis of more complex pharmacophores. Its unique chemical structure allows for versatile functionalization, making it a valuable intermediate in the development of novel drug candidates. This versatility is particularly relevant in the context of fragment-based drug design, where small molecules like 5-Cyclobutoxypyrazine-2-carboxylic acid serve as critical starting points.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic window. Ongoing studies are focused on addressing these gaps, with particular emphasis on in vivo models to validate its efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Cyclobutoxypyrazine-2-carboxylic acid (CAS: 1340353-76-5) represents a promising candidate for further investigation in drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing new therapeutic agents. Future research will likely focus on expanding its applications and refining its properties to meet the demands of modern medicine.